1-(2,6-Difluorobenzoyl)-4-[2-(3-fluorophenoxy)ethyl]piperidine

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[7-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C28H25N5O3/c1-16-6-5-7-20(12-16)26-31-28(36-32-26)23-14-33(27-22(25(23)35)11-9-19(4)29-27)15-24(34)30-21-10-8-17(2)18(3)13-21/h5-14H,15H2,1-4H3,(H,30,34)
• InChI Key: JNLNEWAVLVLLAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CN(C4=C(C3=O)C=CC(=N4)C)CC(=O)NC5=CC(=C(C=C5)C)C
• Molecular Formula: C28H25N5O3
• Molecular Weight: 479.5 g/mol

Description

The compound “1-(2,6-Difluorobenzoyl)-4-[2-(3-fluorophenoxy)ethyl]piperidine” is a complex organic molecule. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also contains a 2,6-difluorobenzoyl group and a 3-fluorophenoxyethyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various methods. For instance, the primary production of piperidine involves the reaction of pentanenitrile with hydrogen in a process known as catalytic hydrogenation.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The piperidine ring would form the core of the molecule, with the 2,6-difluorobenzoyl group and the 3-fluorophenoxyethyl group attached to it.

Chemical Reactions Analysis

Piperidine serves as a base in many reactions, and its nucleophilic character makes it an essential ingredient in various synthetic processes.

Physical And Chemical Properties Analysis

Piperidine is a clear, colorless liquid that has a characteristic odor. It is miscible with water and many organic solvents, indicating its highly polar nature.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-{7-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl}acetamide

Organic Synthesis: . .

Pharmaceutical Applications: . .

Now, let’s move on to the second compound, “1-(2,6-Difluorobenzoyl)-4-[2-(3-fluorophenoxy)ethyl]piperidine”.

1-(2,6-Difluorobenzoyl)-4-[2-(3-fluorophenoxy)ethyl]piperidine

Drug Synthesis: . .

Improved Production Efficiency: .

Agricultural Applications: .

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. Piperidine derivatives are often used in pharmaceuticals, where they can have a variety of mechanisms of action depending on the specific compound.

Safety and Hazards

As with many chemical compounds, handling piperidine requires adherence to specific safety measures. It is a corrosive substance and can cause severe burns and eye damage.

Future Directions

The future directions for this compound would depend on its intended use. Piperidine derivatives are widely used in the pharmaceutical industry, so there may be potential for new drug development.